Sesterstatin 5
Overview
Description
Sesterstatin 5 is a natural product found in Hyrtios erectus with data available.
Scientific Research Applications
Antineoplastic Properties
Sesterstatin 5, derived from the marine sponge Hyrtios erecta, has shown promising applications in cancer research. Studies have identified its significant role as a moderate inhibitor of cancer cells. For instance, Pettit et al. (1998) discovered that sesterstatin 5 inhibited the growth of a variety of cancer cell lines, including P388 lymphocytic leukemia and human tumor cell lines like DU-145 prostate cancer, with GI50 (growth inhibition of 50% of cells) values in the low microgram per milliliter range (Pettit et al., 1998). This highlights its potential as an antineoplastic agent.
Antimicrobial Activity
Beyond its antineoplastic capabilities, sesterstatin 5 has also been found to exhibit antimicrobial properties. Pettit et al. (1998) noted that similar to other sesterterpenes, sesterstatin 5 demonstrated growth inhibition of Gram-positive bacteria, which points to its potential application in the development of new antimicrobial agents (Pettit et al., 1998).
properties
Product Name |
Sesterstatin 5 |
|---|---|
Molecular Formula |
C25H38O3 |
Molecular Weight |
386.6 g/mol |
IUPAC Name |
(4S,5aS,5bR,7aS,11aS,11bR,13R,13aS)-5b,8,8,11a,13a-pentamethyl-4,5,5a,6,7,7a,9,10,11,11b,12,13-dodecahydrophenanthro[2,1-e][2]benzofuran-4,13-diol |
InChI |
InChI=1S/C25H38O3/c1-22(2)8-6-9-23(3)18(22)7-10-24(4)19(23)12-21(27)25(5)16-14-28-13-15(16)17(26)11-20(24)25/h13-14,17-21,26-27H,6-12H2,1-5H3/t17-,18-,19+,20-,21+,23-,24+,25+/m0/s1 |
InChI Key |
YOOYCQNQJUSJJV-SPZQQDFNSA-N |
Isomeric SMILES |
C[C@]12CCCC([C@@H]1CC[C@@]3([C@@H]2C[C@H]([C@]4([C@H]3C[C@@H](C5=COC=C54)O)C)O)C)(C)C |
Canonical SMILES |
CC1(CCCC2(C1CCC3(C2CC(C4(C3CC(C5=COC=C54)O)C)O)C)C)C |
synonyms |
sesterstatin 5 sesterstatin-5 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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